Cas no 1030832-29-1 (4-bromo-3-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-bromo-3-methylbenzene-1-sulfonyl fluoride
• CAS No: 1030832-29-1
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• MDL: MFCD22192503
• CID: 4765263
• PubChem ID: 59594183
• Update Time: 2025-05-26

4-bromo-3-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methylbenzenesulfonyl fluoride
• 4-Bromo-3-methylbenzene-1-sulfonyl fluoride
• AKOS037478224
• MFCD22192503
• MFTYFZJCYYEADZ-UHFFFAOYSA-N
• CY-0287
• DTXSID001276967
• 1030832-29-1
• 4-Bromo-3-methylbenzenesulfonyl fluoride, 95%
• EN300-224387
• 4-Bromo-3-methyl-benzenesulfonyl fluoride
• G66715
• 4-Bromo-3-methylbenzene-1-sulfonylfluoride
• SCHEMBL830828
• 4-bromo-3-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD22192503
• Inchi： 1S/C7H6BrFO2S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,1H3
• InChI Key： MFTYFZJCYYEADZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 251.92559g/mol
• Monoisotopic Mass: 251.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Melting Point: 46-51 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

4-bromo-3-methylbenzene-1-sulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on 4-bromo-3-methylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Bromo-3-methylbenzene-1-sulfonyl Fluoride (CAS: 1030832-29-1) in Chemical Biology and Drug Discovery

The compound 4-bromo-3-methylbenzene-1-sulfonyl fluoride (CAS: 1030832-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor and its utility in activity-based protein profiling (ABPP). Recent studies have highlighted its ability to selectively modify active-site nucleophiles in enzymes, making it a valuable tool for target identification and validation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-bromo-3-methylbenzene-1-sulfonyl fluoride as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in various disease states, including cancer and neurodegenerative disorders. The study utilized mass spectrometry-based proteomics to confirm the selective binding of the compound to specific serine residues, underscoring its potential for developing targeted therapies. The findings suggest that this compound could serve as a scaffold for designing next-generation covalent drugs with improved selectivity and reduced off-target effects.

Another groundbreaking application of 4-bromo-3-methylbenzene-1-sulfonyl fluoride was reported in Nature Chemical Biology, where it was employed in chemoproteomic screens to identify novel druggable targets. The study leveraged the compound's sulfonyl fluoride moiety to covalently label and enrich low-abundance proteins, enabling the discovery of previously unexplored therapeutic targets. This approach has opened new avenues for drug discovery, particularly in the context of undruggable targets that have traditionally eluded small-molecule intervention.

Beyond its role in target identification, 4-bromo-3-methylbenzene-1-sulfonyl fluoride has also been investigated for its potential in prodrug development. A 2024 study in ACS Chemical Biology explored its use as a latent electrophile that can be activated under specific physiological conditions, such as in the tumor microenvironment. This strategy aims to enhance the specificity and safety of covalent inhibitors by minimizing systemic reactivity. Preliminary results indicate promising in vivo efficacy, with reduced toxicity profiles compared to traditional covalent inhibitors.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of sulfonyl fluoride-based compounds. Recent research has focused on improving the bioavailability and metabolic stability of 4-bromo-3-methylbenzene-1-sulfonyl fluoride derivatives. For instance, a 2023 paper in Chemical Science detailed the synthesis of analogs with modified lipophilicity and steric hindrance, resulting in compounds with enhanced membrane permeability and prolonged half-lives. These efforts are critical for translating preclinical findings into clinically viable therapeutics.

In conclusion, 4-bromo-3-methylbenzene-1-sulfonyl fluoride (CAS: 1030832-29-1) represents a promising chemical tool with broad applications in drug discovery and chemical biology. Its unique reactivity profile and versatility in covalent targeting make it a valuable asset for uncovering new therapeutic opportunities. Future research should focus on addressing the remaining pharmacokinetic challenges and expanding its utility to other target classes, such as cysteine proteases and kinases. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation covalent drugs.